Cas no 1995071-89-0 (1-phenyl-1H-pyrazole-3-sulfonamide)

1-Phenyl-1H-pyrazole-3-sulfonamide is a sulfonamide derivative featuring a pyrazole core substituted with a phenyl group at the 1-position. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate or active moiety. The sulfonamide functional group enhances its binding affinity to biological targets, while the phenyl-pyrazole scaffold contributes to structural diversity and stability. Its well-defined synthesis route allows for high purity and reproducibility, making it suitable for applications in drug discovery and chemical biology. The compound's balanced lipophilicity and electronic properties further support its utility in designing enzyme inhibitors or receptor modulators.
1-phenyl-1H-pyrazole-3-sulfonamide structure
1995071-89-0 structure
Product Name:1-phenyl-1H-pyrazole-3-sulfonamide
CAS No:1995071-89-0
MF:C9H9N3O2S
MW:223.251660108566
CID:4633247
PubChem ID:122480746
Update Time:2025-10-19

1-phenyl-1H-pyrazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-1H-pyrazole-3-sulfonamide
    • Inchi: 1S/C9H9N3O2S/c10-15(13,14)9-6-7-12(11-9)8-4-2-1-3-5-8/h1-7H,(H2,10,13,14)
    • InChI Key: BTIBNRILAXLIQY-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2)C=CC(S(N)(=O)=O)=N1

Computed Properties

  • Exact Mass: 223.04154771g/mol
  • Monoisotopic Mass: 223.04154771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 86.4Ų

1-phenyl-1H-pyrazole-3-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-399897-0.05g
1-phenyl-1H-pyrazole-3-sulfonamide
1995071-89-0 95.0%
0.05g
$245.0 2025-03-15
Enamine
EN300-399897-0.1g
1-phenyl-1H-pyrazole-3-sulfonamide
1995071-89-0 95.0%
0.1g
$366.0 2025-03-15
Enamine
EN300-399897-0.25g
1-phenyl-1H-pyrazole-3-sulfonamide
1995071-89-0 95.0%
0.25g
$524.0 2025-03-15
Enamine
EN300-399897-0.5g
1-phenyl-1H-pyrazole-3-sulfonamide
1995071-89-0 95.0%
0.5g
$824.0 2025-03-15
Enamine
EN300-399897-1.0g
1-phenyl-1H-pyrazole-3-sulfonamide
1995071-89-0 95.0%
1.0g
$1057.0 2025-03-15
Enamine
EN300-399897-2.5g
1-phenyl-1H-pyrazole-3-sulfonamide
1995071-89-0 95.0%
2.5g
$2071.0 2025-03-15
Enamine
EN300-399897-5.0g
1-phenyl-1H-pyrazole-3-sulfonamide
1995071-89-0 95.0%
5.0g
$3065.0 2025-03-15
Enamine
EN300-399897-10.0g
1-phenyl-1H-pyrazole-3-sulfonamide
1995071-89-0 95.0%
10.0g
$4545.0 2025-03-15
Aaron
AR01E7XK-50mg
1-phenyl-1H-pyrazole-3-sulfonamide
1995071-89-0 95%
50mg
$362.00 2025-02-10
Aaron
AR01E7XK-100mg
1-phenyl-1H-pyrazole-3-sulfonamide
1995071-89-0 95%
100mg
$529.00 2025-02-10
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